Cas no 802582-00-9 (1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy-)

1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy- structure
802582-00-9 structure
Product name:1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy-
CAS No:802582-00-9
MF:C10H15NO4
MW:213.230403184891
CID:713762
PubChem ID:45093283

1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy-
    • Benzyl alcohol, 3,5-dihydroxy-4-methoxy-alpha-[(methylamino)methyl]- (8CI)
    • 5-[1-Hydroxy-2-(methylamino)ethyl]-2-methoxy-1,3-benzenediol
    • AKOS027416573
    • 802582-00-9
    • Inchi: InChI=1S/C10H15NO4/c1-11-5-9(14)6-3-7(12)10(15-2)8(13)4-6/h3-4,9,11-14H,5H2,1-2H3
    • InChI Key: WOXQOAKTKVVXQH-UHFFFAOYSA-N
    • SMILES: CNCC(C1=CC(=C(C(=C1)O)OC)O)O

Computed Properties

  • Exact Mass: 213.1
  • Monoisotopic Mass: 213.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 82A^2

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